Cas no 2228337-67-3 (4-(5-fluoropyridin-3-yl)butanal)

• Product Name: 4-(5-fluoropyridin-3-yl)butanal
• CAS No: 2228337-67-3
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 5890834
• PubChem ID: 165778655
• Update Time: 2025-11-01

4-(5-fluoropyridin-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoropyridin-3-yl)butanal
• EN300-1804698
• 2228337-67-3

• Inchi： 1S/C9H10FNO/c10-9-5-8(6-11-7-9)3-1-2-4-12/h4-7H,1-3H2
• InChI Key： FXXDHZCPLFDQDG-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CCCC=O

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30Ų

Additional information on 4-(5-fluoropyridin-3-yl)butanal

4-(5-fluoropyridin-3-yl)butanal: A Promising Building Block in Modern Medicinal Chemistry

4-(5-fluoropyridin-3-yl)butanal (CAS No. 2228337-67-3) is a structurally unique organic compound that has recently gained significant attention in the field of pharmaceutical research. This molecule combines a fluorinated pyridine ring with a butanal functional group, creating a versatile scaffold for drug discovery and chemical synthesis. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the importance of fluorinated heterocycles in enhancing metabolic stability and improving ligand-target interactions, making 4-(5-fluoropyridin-3-yl)butanal a molecule of particular interest for medicinal chemists.

The 5-fluoropyridin-3-yl moiety in this compound is a well-documented pharmacophore with applications in multiple therapeutic areas. Fluorine substitution is known to modulate hydrogen bonding patterns, alter electronic distributions, and increase hydrophobicity, all of which can significantly influence biological activity. Recent computational models from ACS Medicinal Chemistry Letters (2023) suggest that the 5-fluoropyridin-3-yl group may act as a privileged structure in targeting protein-protein interactions, particularly in oncology and neurodegenerative disease research.

The butanal functional group in 4-(5-fluoropyridin-3-yl)butanal provides additional synthetic flexibility. Aldehydes are commonly used as intermediates in the synthesis of more complex molecules, including β-lactams, imines, and Schiff bases. A 2023 study in Organic Letters demonstrated that aldehyde-containing scaffolds like this compound can serve as efficient precursors for the one-pot synthesis of heterocyclic compounds, which are crucial in the development of novel therapeutics.

Recent advances in click chemistry approaches have further expanded the utility of 4-(5-fluoropyridin-3-yl)butanal. Researchers at the University of Cambridge have reported a novel method for incorporating this compound into bioconjugation systems, leveraging the reactivity of the aldehyde group. This application is particularly relevant for the development of targeted drug delivery systems and bioorthogonal labeling techniques, which are at the forefront of modern biomedical engineering.

The CAS No. 2228337-67-3 designation identifies this compound with a high degree of specificity, which is critical in both academic and industrial research settings. In the context of structure-activity relationship (SAR) studies, the precise chemical definition provided by the CAS number ensures reproducibility and traceability of experimental results. This is especially important when evaluating the compound's potential as a lead molecule in drug discovery campaigns targeting specific disease pathways.

Emerging research in the field of precision medicine has highlighted the importance of molecular scaffolds with tunable physicochemical properties. The 4-(5-fluoropyridin-3-yl)butanal structure offers a unique combination of hydrophobicity and polarity, which can be fine-tuned through further functionalization. A 2023 review in Future Medicinal Chemistry emphasized that such modular scaffolds are becoming increasingly valuable in the development of personalized therapeutics tailored to individual patient profiles.

The synthesis of 4-(5-fluoropyridin-3-yl)butanal has been optimized using modern green chemistry protocols. Recent reports from Green Chemistry (2023) describe a solvent-free, microwave-assisted synthesis method that achieves high yields with minimal environmental impact. This aligns with the growing emphasis on sustainable approaches in pharmaceutical manufacturing, which is now a key consideration for both academic researchers and industry professionals.

From a pharmacokinetic perspective, the molecular structure of 4-(5-fluoropyridin-3-yl)butanal presents interesting characteristics. The fluorine atom is known to influence lipophilicity, while the aldehyde group can participate in reversible interactions with biological targets. These properties make the compound a potential candidate for prodrug development, where the molecule can be activated under specific physiological conditions to release its active therapeutic component.

In the realm of materials science, 4-(5-fluoropyridin-3-yl)butanal has shown promise as a functional monomer for polymer synthesis. Researchers at MIT have demonstrated that this compound can be polymerized to form conjugated polymers with tunable optical properties, opening up applications in organic electronics and biomaterials engineering. This cross-disciplinary utility underscores the compound's significance beyond traditional medicinal chemistry.

As the field of computational drug discovery continues to evolve, 4-(5-fluoropyridin-3-yl)butanal has become a valuable test case for molecular modeling algorithms. Its well-defined structure allows for accurate docking studies and molecular dynamics simulations, which are essential for predicting drug-target interactions and optimizing molecular properties. This computational synergy is accelerating the development of novel therapeutics based on this scaffold.

The growing body of research on 4-(5-fluoropyridin-3-yl)butanal (CAS No. 2228337-67-3) reflects its multifaceted potential in both basic and applied research. From drug discovery to materials science, this compound is serving as a bridge between traditional chemical synthesis and cutting-edge biomedical applications. As our understanding of its properties and reactivity continues to deepen, it is likely to play an increasingly prominent role in the next generation of chemical innovations.